Cas no 115713-02-5 (1-Phenanthrenecarboxylicacid, 1,2,3,4,4a,4b,5,6,7,8,10,10a-dodecahydro-2,4a,8,8,10a-pentamethyl-,(2S)-3-(acetyloxy)-2-hydroxypropyl ester, (1R,2S,4aS,4bS,10aS)-)

115713-02-5 structure
Product name:1-Phenanthrenecarboxylicacid, 1,2,3,4,4a,4b,5,6,7,8,10,10a-dodecahydro-2,4a,8,8,10a-pentamethyl-,(2S)-3-(acetyloxy)-2-hydroxypropyl ester, (1R,2S,4aS,4bS,10aS)-
1-Phenanthrenecarboxylicacid, 1,2,3,4,4a,4b,5,6,7,8,10,10a-dodecahydro-2,4a,8,8,10a-pentamethyl-,(2S)-3-(acetyloxy)-2-hydroxypropyl ester, (1R,2S,4aS,4bS,10aS)- Chemical and Physical Properties
Names and Identifiers
-
- 1-Phenanthrenecarboxylicacid, 1,2,3,4,4a,4b,5,6,7,8,10,10a-dodecahydro-2,4a,8,8,10a-pentamethyl-,(2S)-3-(acetyloxy)-2-hydroxypropyl ester, (1R,2S,4aS,4bS,10aS)-
- (3-acetyloxy-2-hydroxypropyl) (1R,2S,4aS,4bS,10aS)-2,4a,8,8,10a-pentamethyl-2,3,4,4b,5,6,7,10-octahydro-1H-phenanthrene-1-carboxylate
- 1-Phenanthrenecarboxylicacid, 1,2,3,4,4a,4b,5,6,7,8,10,10a-dodecahydro-2,4a,8,8,10a-pentamethy...
- 1-Phenanthrenecarboxylicacid, 1,2,3,4,4a,4b,5,6,7,8,10,10a-dodecahydro-2,4a,8,8,10a-pentamethyl-,(2S)-3-(acetyloxy)-2-hydroxy
- verrucosin A
- 1-Phenanthrenecarboxylic acid, 1,2,3,4,4a,4b,5,6,7,8,10,10a-dodecahydro-2,4a,8,8,10a-pentamethyl-, 3-(acetyloxy)-2-hydroxypropyl ester, (1alpha(S*),2beta,4aalpha,4bbeta,10aalpha)-(+)-
- 3-(acetyloxy)-2-hydroxypropyl (1R,2S,4aS,4bS,10aS)-2,4a,8,8,10a-pentam
- 3-(Acetyloxy)-2-hydroxypropyl 1,2,3,4,4a,4b,5,6,7,8,10,10a-dodecahydro-2,4a,8,8,10a-pentamethyl-1-phenanthrenecarboxylate (1alpha(S*),2beta,4aalpha,4bbeta,10aalpha)-(+)-
- [(2S)-3-acetyloxy-2-hydroxypropyl] (1R,2S,4aS,4bS,10aS)-2,4a,8,8,10a-pentamethyl-2,3,4,4b,5,6,7,10-octahydro-1H-phenanthrene-1-carboxylate
- 115713-02-5
- 3-(Acetyloxy)-2-hydroxypropyl 2,4a,8,8,10a-pentamethyl-1,2,3,4,4a,4b,5,6,7,8,10,10a-dodecahydrophenanthrene-1-carboxylate
- DTXSID90921795
-
- Inchi: InChI=1S/C25H40O5/c1-16-9-12-24(5)20-8-7-11-23(3,4)19(20)10-13-25(24,6)21(16)22(28)30-15-18(27)14-29-17(2)26/h10,16,18,20-21,27H,7-9,11-15H2,1-6H3/t16-,18?,20+,21-,24-,25-/m0/s1
- InChI Key: MBGNGXKKJHWNGZ-JLQDTDLSSA-N
- SMILES: CC(OCC(COC([C@@H]1[C@@H](C)CC[C@]2([C@@H]3CCCC(C)(C)C3=CC[C@@]12C)C)=O)O)=O
Computed Properties
- Exact Mass: 420.287574
- Monoisotopic Mass: 420.287574
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 30
- Rotatable Bond Count: 7
- Complexity: 710
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 5
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 72.8
- XLogP3: 5.3
Experimental Properties
- Density: 1.1
- Boiling Point: 498.7°Cat760mmHg
- Flash Point: 156.8°C
- Refractive Index: 1.522
1-Phenanthrenecarboxylicacid, 1,2,3,4,4a,4b,5,6,7,8,10,10a-dodecahydro-2,4a,8,8,10a-pentamethyl-,(2S)-3-(acetyloxy)-2-hydroxypropyl ester, (1R,2S,4aS,4bS,10aS)- Related Literature
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Ling Zhu,Chen Wang,Yanlian Yang,Zhaohui He RSC Adv., 2021,11, 35331-35341
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Li Tao,Wei Zhang,Yaxin Zhang,Mei Zhang,Yueying Zhang,Xing Niu,Qing Zhao,Zhenxing Liu,Yuyin Li,Aipo Diao Food Funct., 2021,12, 2914-2924
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Hyun-Ouk Kim,Woonsung Na,Jong-Woo Lim,Geunseon Park,Chaewon Park,Hwunjae Lee,Aram Kang,Seungjoo Haam,Inho Choi,Jung-Taek Kang,Daesub Song J. Mater. Chem. B, 2020,8, 2476-2482
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Jacek Lipkowski Phys. Chem. Chem. Phys., 2010,12, 13874-13887
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5. CdTequantum dot functionalized silica nanosphere labels for ultrasensitive detection of biomarker†Liyuan Chen,Chengliang Chen,Ruina Li,Ying Li,Songqin Liu Chem. Commun., 2009, 2670-2672
115713-02-5 (1-Phenanthrenecarboxylicacid, 1,2,3,4,4a,4b,5,6,7,8,10,10a-dodecahydro-2,4a,8,8,10a-pentamethyl-,(2S)-3-(acetyloxy)-2-hydroxypropyl ester, (1R,2S,4aS,4bS,10aS)-) Related Products
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